![molecular formula C18H17N3O B7461159 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one](/img/structure/B7461159.png)
2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one
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Overview
Description
2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one, also known as MI-2, is a small molecule inhibitor that targets the MDM2-p53 protein-protein interaction. This molecule has gained significant attention in the field of cancer research due to its potential to induce apoptosis in cancer cells.
Mechanism of Action
2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one works by binding to the MDM2 protein, which is responsible for the degradation of the tumor suppressor protein p53. By inhibiting the MDM2-p53 protein-protein interaction, this compound stabilizes p53, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. This selectivity makes this compound a promising candidate for cancer treatment. This compound has also been shown to enhance the efficacy of chemotherapy drugs, making it a potential combination therapy option.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one is its selectivity for cancer cells, making it a promising candidate for cancer treatment. However, this compound has limitations in terms of its solubility and stability, which can affect its efficacy in vivo. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.
Future Directions
Future research on 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one could focus on improving its solubility and stability, as well as testing its efficacy in combination with other cancer therapies. Additionally, further studies on the safety and efficacy of this compound in humans are needed to determine its potential as a cancer treatment option.
Synthesis Methods
The synthesis of 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one involves a multi-step process that includes the condensation of indole-2-carboxylic acid with 2,3-dihydroxybenzaldehyde, followed by a reaction with methyl iodide and pyridine-2,4-diamine. The final product is obtained through a cyclization reaction with 4-chloroacetyl-1-methylpyridinium iodide.
Scientific Research Applications
2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has been extensively studied for its potential as a therapeutic agent in cancer treatment. It has been shown to induce apoptosis in cancer cells by inhibiting the MDM2-p53 protein-protein interaction, which is commonly disrupted in cancer cells. This compound has also been shown to enhance the efficacy of chemotherapy drugs, making it a promising candidate for combination therapy.
properties
IUPAC Name |
2-[(2-methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O/c1-13-10-14-6-2-3-7-16(14)21(13)12-15-11-18(22)20-9-5-4-8-17(20)19-15/h2-9,11,13H,10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZBXNVXLOPODLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2N1CC3=CC(=O)N4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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